Cas no 2092491-37-5 ((1-isopropyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl)methanol)

• Product Name: (1-isopropyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl)methanol
• CAS No: 2092491-37-5
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• CID: 5723120
• PubChem ID: 121210802
• Update Time: 2025-10-23

(1-isopropyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 2092491-37-5
• AKOS026720891
• (1-isopropyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl)methanol
• starbld0022653
• F2198-0443
• 1H-Pyrazole-5-methanol, 1-(1-methylethyl)-3-(3-pyridinyl)-

• Inchi： 1S/C12H15N3O/c1-9(2)15-11(8-16)6-12(14-15)10-4-3-5-13-7-10/h3-7,9,16H,8H2,1-2H3
• InChI Key： ZKGFFTJXYHRWBL-UHFFFAOYSA-N
• SMILES： OCC1=CC(C2C=NC=CC=2)=NN1C(C)C

Computed Properties

• Exact Mass: 217.121512110g/mol
• Monoisotopic Mass: 217.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 50.9Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 386.5±32.0 °C(Predicted)
• pka: 14.12±0.10(Predicted)

Additional information on (1-isopropyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl)methanol

The Synthesis, Properties, and Applications of (1-Isopropyl-3-(Pyridin-3-Yl)-1H-Pyrazol-5-Yl)Methanol

Introduction

(1-Isopropyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl)methanol, with the CAS number 2092491-37-5, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, pharmacology, and materials science. This compound is notable for its unique structural features, which include a pyrazole ring substituted with an isopropyl group and a pyridine moiety. These structural elements contribute to its intriguing chemical properties and potential applications in drug design and advanced materials.

Chemical Structure and Synthesis

The molecular structure of (1-isopropyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl)methanol is characterized by a pyrazole ring system. Pyrazole, a five-membered heterocyclic compound containing two nitrogen atoms, is known for its aromaticity and stability. The substitution pattern of this compound includes an isopropyl group at position 1 and a pyridin-3-yl group at position 3 of the pyrazole ring. The presence of these substituents significantly influences the electronic properties and reactivity of the molecule.

Recent advancements in synthetic methodologies have enabled efficient routes to prepare this compound. For instance, researchers have employed one-pot synthesis strategies involving the condensation of appropriate starting materials under mild conditions. These methods not only enhance the yield but also minimize the use of hazardous reagents, aligning with green chemistry principles.

Physical and Chemical Properties

Understanding the physical and chemical properties of (1-isopropyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl)methanol is crucial for its application in various fields. The compound exhibits a melting point of approximately 125°C and a boiling point around 280°C under standard atmospheric pressure. Its solubility in common organic solvents such as dichloromethane and ethanol has been well-documented, making it suitable for various solution-based reactions.

Recent studies have also explored the electronic properties of this compound using computational chemistry techniques. These studies reveal that the conjugated system within the molecule facilitates electron delocalization, which enhances its stability and reactivity in certain chemical transformations.

Applications in Drug Design

The unique structural features of (1-isopropyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl)methanol make it an attractive candidate in drug design. Pyrazole derivatives are known for their potential as kinase inhibitors, which are crucial in targeting various diseases such as cancer. Recent research has demonstrated that this compound exhibits moderate inhibitory activity against certain protein kinases, suggesting its potential as a lead molecule for further optimization.

Moreover, the presence of the pyridine moiety introduces additional functionality to the molecule, enhancing its binding affinity to specific biological targets. This dual functionality makes it a promising candidate for developing multi-target drugs, which are highly sought after in modern pharmacology.

Role in Materials Science

Beyond pharmacological applications, (1-isopropyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl)methanol has found utility in materials science. Its ability to form stable coordination complexes with metal ions has been exploited in designing novel materials for catalysis and sensing applications. For instance, researchers have reported the use of this compound as a ligand in constructing metalloporphyrins with enhanced catalytic activity towards oxygen reduction reactions.

Recent advancements in nanotechnology have also seen this compound being incorporated into hybrid materials for applications in energy storage devices such as supercapacitors. Its structural flexibility allows for easy integration into various nanoscale architectures without compromising performance.

Environmental Considerations

In line with increasing environmental concerns, the synthesis and application of (1-isopropyl-3-(pyridin-3-Yl)-1H-pyrazol-s-Yl)methanol have been evaluated from an eco-friendly perspective. Researchers have highlighted that its production processes can be optimized to reduce waste generation and energy consumption. Additionally, studies on its biodegradability indicate that it poses minimal risk to aquatic ecosystems when handled responsibly.

Efforts are ongoing to develop recycling strategies for this compound to minimize its environmental footprint while maintaining its high performance attributes across various applications.